Cas no 1250268-97-3 (4,7-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one)

• Product Name: 4,7-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one
• CAS No: 1250268-97-3
• MF: C₈H₅F₂NO₂
• MW: 185.127609014511
• CID: 5250661
• Update Time: 2025-06-12

4,7-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 4,7-DIFLUORO-3-HYDROXY-2,3-DIHYDRO-1H-INDOL-2-ONE
• 4,7-Difluoro-3-hydroxyindolin-2-one
• 4,7-Difluoro-3-hydroxy-1,3-dihydroindol-2-one
• 4,7-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C8H5F2NO2/c9-3-1-2-4(10)6-5(3)7(12)8(13)11-6/h1-2,7,12H,(H,11,13)
• InChI Key： RRCDDFXWGFLXBL-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2=C1C(C(N2)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 236
• XLogP3: 0.4
• Topological Polar Surface Area: 49.3

Additional information on 4,7-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one

Professional Introduction to 4,7-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one (CAS No. 1250268-97-3)

4,7-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1250268-97-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indole derivative family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of fluoro and hydroxyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The fluoro and hydroxyl groups in 4,7-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one play crucial roles in modulating its pharmacological profile. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and influence the electronic properties of molecules. In contrast, hydroxyl groups often serve as hydrogen bond donors or acceptors, which can be critical for interactions with proteins and enzymes. The combination of these functional groups in this compound suggests a promising potential for developing novel therapeutic agents with enhanced efficacy and selectivity.

In recent years, there has been a growing interest in indole derivatives as pharmacophores due to their broad spectrum of biological activities. These compounds have been explored for their roles in modulating inflammatory pathways, neurotransmitter systems, and metabolic processes. Specifically, 4,7-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one has shown promise in preclinical studies as a potential inhibitor of certain enzymes and receptors involved in diseases such as cancer and neurological disorders. The fluoro substitution at the 7-position appears to enhance the compound's ability to interact with target proteins, while the hydroxyl group at the 3-position may contribute to its solubility and bioavailability.

One of the most compelling aspects of 4,7-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one is its versatility as a chemical scaffold. Researchers have leveraged its structure to design derivatives with improved pharmacokinetic properties or enhanced target specificity. For instance, modifications at the 2-position or other positions on the indole ring have been explored to optimize binding interactions with biological targets. The use of computational modeling techniques has further accelerated the discovery process by allowing researchers to predict the effects of different substitutions on the compound's activity.

The synthesis of 4,7-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining regioselectivity. Techniques such as fluorination reactions and hydroxyl group incorporation are critical steps in constructing this molecule. The development of efficient synthetic routes has been a focus of research efforts aimed at making this compound more accessible for further exploration in drug discovery programs.

From a medicinal chemistry perspective, 4,7-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one represents an intriguing example of how structural modifications can influence biological activity. The presence of both fluoro and hydroxyl substituents provides multiple opportunities for tuning its pharmacological properties. For example, fluorine atoms can be used to improve metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 enzymes. Meanwhile, hydroxyl groups can enhance solubility and facilitate interactions with polar biological targets.

Recent studies have highlighted the potential applications of 4,7-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one in addressing unmet medical needs. Preclinical data suggest that this compound may exhibit anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential use as an antimicrobial agent or a therapeutic agent for neurological disorders. These findings underscore the importance of exploring novel derivatives based on this scaffold for developing next-generation therapeutics.

The future direction of research on 4,7-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one will likely focus on optimizing its pharmacokinetic properties through structural modifications and exploring new therapeutic indications. Advances in biocatalysis and flow chemistry may also contribute to more sustainable synthetic routes for this compound. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into clinical applications that benefit patients worldwide.

In conclusion,4,7-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one (CAS No. 1250268-97) is a structurally interesting indole derivative with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents with enhanced efficacy and selectivity. As our understanding of molecular structure-function relationships continues to evolve,this compound will undoubtedly remain at the forefront of drug discovery efforts aimed at addressing critical unmet medical needs.